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Compound of Interest

Compound Name: Ziyuglycoside |

Cat. No.: B568928

Introduction Ziyuglycoside I is a triterpenoid saponin isolated from the roots of Sanguisorba
officinalis, a plant used in traditional Chinese medicine for its anti-inflammatory and hemostatic
properties.[1] Recent research has highlighted its significant potential as an active ingredient in
cosmetics and dermatological formulations for combating skin aging.[2][3] Ziyuglycoside |
exhibits a multi-faceted mechanism of action that addresses key drivers of both intrinsic and
extrinsic (photoaging) skin aging, including the degradation of the extracellular matrix, oxidative
stress, and inflammation.[1][4] These notes provide a comprehensive overview of its
application in skin aging research, including its mechanisms of action, quantitative efficacy
data, and detailed experimental protocols.

Mechanisms of Action in Skin Aging
Ziyuglycoside | counteracts the skin aging process through several key pathways:

e Promotion of Collagen Synthesis: The structural integrity of the dermis relies heavily on Type
| collagen, which diminishes with age and UV exposure.[5] Ziyuglycoside | has been
demonstrated to significantly increase the expression of type | collagen in normal human
fibroblast cells in a dose-dependent manner, directly contributing to the maintenance of skin
firmness and elasticity.[1][2]

« Inhibition of Extracellular Matrix (ECM) Degradation: Ultraviolet (UV) radiation stimulates the
production of matrix metalloproteinases (MMPs), enzymes that degrade collagen and other
ECM components, leading to wrinkle formation.[5][6] Ziyuglycoside | has been shown to
inhibit the expression of several key MMPs, including MMP-1 (collagenase), MMP-2
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(gelatinase), and MMP-9 (gelatinase), thereby protecting the dermal matrix from
degradation.[1][4][6] It also displays elastase inhibitory activity, further preserving skin
elasticity.[1]

o Anti-Inflammatory Effects: Chronic inflammation is a hallmark of photoaging. UVB radiation
triggers the release of pro-inflammatory cytokines like Interleukin-1beta (IL-1[3), which in turn
upregulates MMP expression.[6][7] Studies on UVB-induced hairless mice have shown that
topical application of Ziyuglycoside I significantly inhibits the mRNA expression of IL-1[3,
helping to break the inflammatory cycle that accelerates skin aging.[4][6]

» Antioxidant Activity: Oxidative stress from free radicals, generated by UV exposure and other
environmental factors, is a primary cause of cellular damage and skin aging.[3][8]
Sanguisorba officinalis root extract, from which Ziyuglycoside I is isolated, demonstrates
significant free radical scavenging activity, suggesting that Ziyuglycoside I contributes to the
protection of skin cells from oxidative damage.[2][3]

Data Presentation: Efficacy of Ziyuglycoside |

The following tables summarize the quantitative data from in vitro and in vivo studies,
demonstrating the anti-aging effects of Ziyuglycoside I.

Table 1: In Vitro Effect of Ziyuglycoside | on Type | Collagen Synthesis

Increase in Type |
Concentration (uM) Collagen Cell Model Citation
Expression (%)

| 50 uM | 71.3% | Normal Human Fibroblasts |[1][2] |

Table 2: In Vivo Anti-Photoaging Effects of Ziyuglycoside | Cream in UVB-Irradiated Hairless
Mice
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Effect of
Parameter . . L
Ziyuglycoside | Model System Citation
Measured
Treatment
. . o UVB-Induced
Wrinkle Formation Inhibition . . [6]
Hairless Mice
Wrinkle Depth & o UVB-Induced Hairless
) Inhibition ) [6]
Thickness Mice
] o UVB-Induced Hairless
Collagen Degradation Inhibition ) [6]
Mice
IL-13 mRNA o UVB-Induced Hairless
_ Inhibition _ [4][6]
Expression Mice
MMP-2 mRNA o UVB-Induced Hairless
) Inhibition ) [41[6]
Expression Mice
MMP-9 mRNA o UVB-Induced Hairless
_ Inhibition _ [4][6]
Expression Mice

| MMP-2 Protein Expression | Suppression | UVB-Induced Hairless Mice |[6] |

Key Signaling and Action Pathway

The diagram below illustrates the mechanism by which Ziyuglycoside | counteracts UVB-

induced skin aging.
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In Vivo Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Anti-wrinkle activity of ziyuglycoside | isolated from a Sanguisorba officinalis root extract
and its application as a cosmeceutical ingredient - PubMed [pubmed.ncbi.nim.nih.gov]

3. tandfonline.com [tandfonline.com]

4. tandfonline.com [tandfonline.com]

5. Natural Compounds with Beneficial Effects on Skin Collagen Type | and Mechanisms of
Their Action - PMC [pmc.ncbi.nlm.nih.gov]

6. Anti-photoaging effect of skin cream manufactured with ziyuglycoside | isolated from
Sanguisorba officinalis on ultraviolet B-induced hairless mice - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b568928?utm_src=pdf-body-img
https://www.benchchem.com/product/b568928?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/5596672_Anti-Wrinkle_Activity_of_Ziyuglycoside_I_Isolated_from_a_Sanguisorba_officinalis_Root_Extract_and_Its_Application_as_a_Cosmeceutical_Ingredient
https://pubmed.ncbi.nlm.nih.gov/18256460/
https://pubmed.ncbi.nlm.nih.gov/18256460/
https://www.tandfonline.com/doi/pdf/10.1271/bbb.70268
https://www.tandfonline.com/doi/full/10.1080/09168451.2019.1607247
https://pmc.ncbi.nlm.nih.gov/articles/PMC12024060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12024060/
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 7. Molecular mechanism of the anti-inflammatory and skin protective effects of Syzygium
formosum in human skin keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

» 8. Promising Natural Products in New Drug Design, Development, and Therapy for Skin
Disorders: An Overview of Scientific Evidence and Understanding Their Mechanism of Action
- PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Application Notes: Ziyuglycoside | in Skin Aging
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568928#ziyuglycoside-i-application-in-skin-aging-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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